Cas no 1341407-91-7 (2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one)

2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one structure
1341407-91-7 structure
Product Name:2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
CAS No:1341407-91-7
MF:C11H6F3NO
MW:225.166653156281
CID:6305845
PubChem ID:62961523
Update Time:2024-01-13

2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
    • AKOS012259560
    • EN300-1928632
    • 1341407-91-7
    • CS-0290000
    • Inchi: 1S/C11H6F3NO/c12-11(13,14)10(16)9-3-1-2-7-6-15-5-4-8(7)9/h1-6H
    • InChI Key: HZDFEPZTYRZPHT-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC=CC2C=NC=CC1=2)=O)(F)F

Computed Properties

  • Exact Mass: 225.04014830g/mol
  • Monoisotopic Mass: 225.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30Ų

2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1928632-0.05g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
0.05g
$768.0 2023-09-17
Enamine
EN300-1928632-0.1g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
0.1g
$804.0 2023-09-17
Enamine
EN300-1928632-0.25g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
0.25g
$840.0 2023-09-17
Enamine
EN300-1928632-0.5g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
0.5g
$877.0 2023-09-17
Enamine
EN300-1928632-1.0g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
1g
$871.0 2023-06-02
Enamine
EN300-1928632-2.5g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
2.5g
$1791.0 2023-09-17
Enamine
EN300-1928632-5.0g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
5g
$2525.0 2023-06-02
Enamine
EN300-1928632-10.0g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
10g
$3746.0 2023-06-02
Enamine
EN300-1928632-1g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
1g
$914.0 2023-09-17
Enamine
EN300-1928632-5g
2,2,2-trifluoro-1-(isoquinolin-5-yl)ethan-1-one
1341407-91-7
5g
$2650.0 2023-09-17
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